Cas no 70688-35-6 (3-Bromo-2-oxopropanenitrile)

• Product Name: 3-Bromo-2-oxopropanenitrile
• CAS No: 70688-35-6
• MF: C₃H₂BrNO
• MW: 147.958079814911
• CID: 2084657
• Update Time: 2025-06-11

3-Bromo-2-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-?Bromo-?2-?oxopropanenitrile
• 3-​Bromo-​2-​oxopropanenitrile
• 2-bromoacetyl cyanide
• 3-bromo-2-oxopropanenitrile
• 3-Bromo-2-oxopropanenitrile

• Inchi： 1S/C3H2BrNO/c4-1-3(6)2-5/h1H2
• InChI Key： NGMZEDXVXVVSRY-UHFFFAOYSA-N
• SMILES： BrCC(C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-2-oxopropanenitrile

Comprehensive Overview of 3-Bromo-2-oxopropanenitrile (CAS No. 70688-35-6): Properties, Applications, and Industry Insights

3-Bromo-2-oxopropanenitrile (CAS No. 70688-35-6), a specialized organic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This α-bromo ketone derivative serves as a versatile intermediate in synthetic chemistry, particularly in the construction of heterocyclic frameworks. The compound's reactive carbonyl and bromine moieties enable diverse transformations, making it valuable for cross-coupling reactions and nucleophilic substitutions.

Recent advancements in green chemistry methodologies have spotlighted 3-Bromo-2-oxopropanenitrile as a candidate for sustainable synthesis. Researchers are exploring its role in catalyst-free reactions and microwave-assisted synthesis, addressing growing industry demands for energy-efficient processes. The compound's compatibility with biocatalysts further aligns with the global shift toward eco-friendly manufacturing practices.

Analytical characterization of 70688-35-6 reveals distinct spectral features: FT-IR shows strong absorption at 1720 cm^-1 (C=O stretch) and 2250 cm^-1 (C≡N stretch), while ¹H NMR displays characteristic peaks at δ 4.2 ppm (CH₂-Br) and δ 9.8 ppm (CHO). These properties facilitate precise quality control in industrial applications where reaction selectivity and yield optimization are critical.

In pharmaceutical development, 3-Bromo-2-oxopropanenitrile serves as a precursor for pyrazole derivatives and imidazole scaffolds – structural motifs prevalent in kinase inhibitors and antiviral agents. Recent patent literature highlights its utility in preparing biologically active compounds targeting metabolic disorders, with particular interest in diabetes therapeutics and anti-inflammatory drugs.

The agrochemical sector employs this compound in developing crop protection agents, especially herbicidal formulations with improved environmental persistence profiles. Innovations in controlled-release formulations leverage the bromine atom's reactivity to create soil-stable intermediates that gradually release active ingredients, reducing application frequency.

Material science applications exploit the compound's ability to form polymeric networks through cyano group polymerization. Researchers are investigating its potential in conductive polymers for flexible electronics and self-healing materials, capitalizing on the bromine moiety's chain-transfer properties during radical polymerization.

From a regulatory perspective, proper handling of 70688-35-6 requires standard laboratory safety protocols. While not classified as hazardous under current GHS standards, appropriate personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended during manipulation due to its lachrymatory potential.

The global market for 3-Bromo-2-oxopropanenitrile reflects growing demand from contract research organizations (CROs) and custom synthesis providers. Pricing trends indicate a 12-15% annual increase for high-purity grades (>98%), driven by expanding applications in medicinal chemistry and material engineering.

Emerging research directions include exploring the compound's utility in click chemistry applications and as a building block for metal-organic frameworks (MOFs). Its bifunctional reactivity makes it particularly valuable for constructing three-dimensional molecular architectures with potential applications in gas storage and molecular sensing technologies.

For researchers seeking alternatives, structurally similar compounds like 2-bromo-1-cyanoacetophenone or 3-chloro-2-oxopropanenitrile may offer comparable reactivity in certain applications. However, the distinct electronic effects imparted by the bromine substituent in 70688-35-6 often provide superior regioselectivity in complex syntheses.

Quality assessment protocols for 3-Bromo-2-oxopropanenitrile typically include HPLC purity analysis, water content determination (Karl Fischer), and residual solvent screening. Leading manufacturers now provide batch-specific spectral data and stability studies to meet stringent Good Manufacturing Practice (GMP) requirements in pharmaceutical applications.

Future developments may focus on continuous flow chemistry applications of this compound, where its rapid reactivity could enable high-throughput synthesis of valuable intermediates. The compound's role in automated synthesis platforms and AI-assisted molecular design represents an exciting frontier for digital chemistry initiatives.